Cas no 362705-86-0 (tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate
• CAS No: 362705-86-0
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 6005340
• PubChem ID: 135345221
• Update Time: 2025-11-05

tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[3-(1,1-dimethylethoxy)-3-oxo-1-propen-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate
• SCHEMBL20519800
• EN300-1456030
• 362705-86-0
• tert-butyl 4-[(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-yl]piperidine-1-carboxylate

• Inchi： 1S/C17H29NO4/c1-16(2,3)21-14(19)8-7-13-9-11-18(12-10-13)15(20)22-17(4,5)6/h7-8,13H,9-12H2,1-6H3
• InChI Key： CALLAWIHGKTSIT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C=CC(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 382.8±35.0 °C(Predicted)
• pka: -2.16±0.40(Predicted)

Additional information on tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate

Recent Advances in the Application of tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate (CAS: 362705-86-0) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate (CAS: 362705-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and tert-butyl ester functionalities, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including its α,β-unsaturated ester moiety, make it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate as a key intermediate in the synthesis of novel PI3K inhibitors. The study demonstrated that the compound's ability to undergo Michael addition reactions with nucleophiles facilitated the rapid assembly of diverse pharmacophores. This approach enabled the development of potent and selective PI3Kδ inhibitors with improved pharmacokinetic properties. The findings underscore the utility of this intermediate in streamlining the synthesis of complex drug candidates.

Another significant application of this compound was reported in a recent ACS Chemical Biology publication, where it was employed as a building block for the development of covalent protein degraders. The researchers utilized the α,β-unsaturated ester functionality to create PROTACs (Proteolysis Targeting Chimeras) targeting oncogenic proteins. The study revealed that the tert-butyl protecting groups in the compound provided optimal stability during synthetic transformations while allowing for facile deprotection under mild conditions. This work highlights the compound's potential in the emerging field of targeted protein degradation.

From a synthetic chemistry perspective, recent advances in the large-scale production of tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate have been reported in Organic Process Research & Development. The publication detailed an optimized manufacturing process that improved yield and purity while reducing environmental impact through solvent recycling. These process improvements are particularly relevant for pharmaceutical companies looking to scale up production of derivatives based on this scaffold.

In conclusion, the growing body of research on tert-butyl 4-(1E)-3-(tert-butoxy)-3-oxoprop-1-en-1-ylpiperidine-1-carboxylate (CAS: 362705-86-0) demonstrates its increasing importance in modern drug discovery. Its versatility as a synthetic intermediate, combined with recent process optimization achievements, positions this compound as a valuable tool for medicinal chemists. Future research directions may include exploring its applications in fragment-based drug design and as a precursor for novel bioorthogonal reagents.